Cas no 917562-25-5 (4-Bromo-3-fluorothioanisole)

• Product Name: 4-Bromo-3-fluorothioanisole
• CAS No: 917562-25-5
• MF: C₇H₆BrFS
• MW: 221.089943408966
• MDL: MFCD09027283
• CID: 827622
• PubChem ID: 25307222
• Update Time: 2025-08-04

4-Bromo-3-fluorothioanisole Chemical and Physical Properties

Names and Identifiers

• (4-Bromo-3-fluorophenyl)(methyl)sulfane
• 1-Bromo-2-fluoro-4-methylsulfanyl-benzene
• 4-Bromo-3-fluorothioanisole
• 1-bromo-2-fluoro-4-methanesulfanyl-benzene
• PC7095
• SCHEMBL387740
• 917562-25-5
• FT-0704258
• 1-bromo-2-fluoro-4-(methylsulfanyl)benzene
• CS-0062037
• MFCD09027283
• A860242
• DTXSID60649575
• 1-Bromo-2-fluoro-4-(methylthio)benzene
• AKOS015835270
• AS-44324
• SUZAIHLOLUYRJG-UHFFFAOYSA-N
• 4-Bromo-3-fluoro-1-(methylthio)benzene
• J-501367
• FT-0607803
• 1-bromo-2-fluoro-4-methylsulfanylbenzene
• A10661
• DB-097887

• MDL： MFCD09027283
• Inchi： 1S/C7H6BrFS/c1-10-5-2-3-6(8)7(9)4-5/h2-4H,1H3
• InChI Key： SUZAIHLOLUYRJG-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1F)SC

Computed Properties

• Exact Mass: 219.93600
• Monoisotopic Mass: 219.93576g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 25.3Ų

Experimental Properties

• PSA: 25.30000
• LogP: 3.31010

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 4-Bromo-3-fluorothioanisole

Recent Advances in the Application of 4-Bromo-3-fluorothioanisole (CAS: 917562-25-5) in Chemical Biology and Pharmaceutical Research

The compound 4-Bromo-3-fluorothioanisole (CAS: 917562-25-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This heteroaromatic compound, characterized by the presence of both bromine and fluorine substituents on a thioanisole backbone, serves as a critical intermediate in the synthesis of various bioactive molecules. Recent studies have highlighted its role in the development of novel therapeutics, particularly in the areas of oncology and infectious diseases.

One of the most notable applications of 4-Bromo-3-fluorothioanisole is its use as a building block in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs). A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in the development of inhibitors for the p53-MDM2 interaction, a well-known target in cancer therapy. The bromine and fluorine substituents were found to enhance the binding affinity of the resulting inhibitors, thereby improving their therapeutic potential.

In addition to its role in oncology, 4-Bromo-3-fluorothioanisole has also been explored in the context of antimicrobial drug development. A recent preprint on bioRxiv detailed its incorporation into a series of sulfonamide derivatives, which exhibited potent activity against drug-resistant strains of Staphylococcus aureus. The study attributed the enhanced antimicrobial activity to the electron-withdrawing effects of the fluorine atom, which improved the compounds' ability to penetrate bacterial cell membranes.

From a synthetic chemistry perspective, 4-Bromo-3-fluorothioanisole has proven to be a valuable precursor for cross-coupling reactions. A 2022 paper in Organic Letters described its use in Suzuki-Miyaura coupling reactions to generate biaryl compounds with high yields and selectivity. The presence of both bromine and fluorine substituents allowed for sequential functionalization, enabling the construction of complex molecular architectures with potential applications in drug discovery.

Despite its promising applications, challenges remain in the large-scale production and purification of 4-Bromo-3-fluorothioanisole. A recent industry report highlighted the need for more efficient synthetic routes to meet the growing demand for this compound. Advances in continuous flow chemistry and catalytic methods are expected to address these challenges in the near future.

In conclusion, 4-Bromo-3-fluorothioanisole (CAS: 917562-25-5) represents a versatile and valuable tool in chemical biology and pharmaceutical research. Its unique structural features enable diverse applications, from cancer therapeutics to antimicrobial agents. Ongoing research efforts are likely to uncover additional uses for this compound, further solidifying its importance in the field.